Cas no 1261465-93-3 (2,3,5-Tris(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,3,5-Tris(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261465-93-3
• MF: C₂₆H₁₄F₉N
• MW: 511.381698131561
• CID: 4984338
• Update Time: 2025-06-13

2,3,5-Tris(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Tris(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C26H14F9N/c27-24(28,29)20-10-4-1-7-16(20)15-13-19(17-8-2-5-11-21(17)25(30,31)32)23(36-14-15)18-9-3-6-12-22(18)26(33,34)35/h1-14H
• InChI Key： JYALKSFYQQHBSK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CC(=CN=C1C1C=CC=CC=1C(F)(F)F)C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 716
• XLogP3: 8.4
• Topological Polar Surface Area: 12.9

Additional information on 2,3,5-Tris(2-(trifluoromethyl)phenyl)pyridine

Recent Advances in the Study of 2,3,5-Tris(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261465-93-3)

2,3,5-Tris(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261465-93-3) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. Recent studies have explored its potential applications in drug discovery, material science, and catalysis. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, characterization, and biological activities.

The compound's trifluoromethyl groups confer high lipophilicity and metabolic stability, making it a promising scaffold for the development of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The study reported that derivatives of 2,3,5-Tris(2-(trifluoromethyl)phenyl)pyridine exhibited nanomolar inhibitory activity against specific oncogenic kinases, with improved selectivity profiles compared to existing inhibitors.

In addition to its pharmacological potential, the compound has been investigated for its role in materials science. Research published in Advanced Materials highlighted its use as a building block for organic semiconductors. The electron-withdrawing nature of the trifluoromethyl groups enhances charge transport properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Computational studies have further elucidated the compound's electronic structure, providing insights into its optoelectronic behavior.

Another area of interest is the compound's catalytic applications. A recent study in ACS Catalysis explored its use as a ligand in transition metal-catalyzed cross-coupling reactions. The steric and electronic effects of the trifluoromethyl groups were found to modulate the reactivity and selectivity of the catalytic system, enabling efficient C-C and C-N bond formations under mild conditions. This opens new avenues for sustainable synthetic methodologies in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2,3,5-Tris(2-(trifluoromethyl)phenyl)pyridine. Current methods often involve multi-step procedures with low yields, prompting ongoing research into more efficient synthetic routes. Recent efforts have focused on flow chemistry and continuous manufacturing techniques to address these limitations, as reported in Organic Process Research & Development.

In conclusion, 2,3,5-Tris(2-(trifluoromethyl)phenyl)pyridine (CAS: 1261465-93-3) represents a versatile compound with broad applications in medicinal chemistry, materials science, and catalysis. Future research directions may include the development of novel derivatives with enhanced biological activity or material properties, as well as the optimization of synthetic protocols for industrial-scale production. The compound's unique features position it as a valuable tool for interdisciplinary research in the chemical and biological sciences.